Cas no 68050-99-7 (2-Propanol, 1-(1H-indol-3-yloxy)-3-[(1-methylethyl)amino]-, (2S)-)

• Product Name: 2-Propanol, 1-(1H-indol-3-yloxy)-3-[(1-methylethyl)amino]-, (2S)-
• CAS No: 68050-99-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 393786
• PubChem ID: 71374687
• Update Time: 2025-04-19

2-Propanol, 1-(1H-indol-3-yloxy)-3-[(1-methylethyl)amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(1H-indol-3-yloxy)-3-[(1-methylethyl)amino]-, (2S)-
• (2S)-1-[(1H-Indol-3-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol
• 68050-99-7
• DTXSID90797457

• Inchi： 1S/C14H20N2O2/c1-10(2)15-7-11(17)9-18-14-8-16-13-6-4-3-5-12(13)14/h3-6,8,10-11,15-17H,7,9H2,1-2H3/t11-/m0/s1
• InChI Key： YOOBDWKNYFLPMD-NSHDSACASA-N
• SMILES： O(C1=CNC2C=CC=CC1=2)C[C@H](CNC(C)C)O

Computed Properties

• Exact Mass: 248.1526
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 57.28